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Compound of Interest

Compound Name: Methyl 3,5-dichlorobenzoate

Cat. No.: B165664

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
recommended storage conditions for Methyl 3,5-dichlorobenzoate. The information is
intended to support researchers, scientists, and professionals in drug development in ensuring
the integrity and reliability of this chemical compound in their work.

Core Chemical and Physical Properties

Methyl 3,5-dichlorobenzoate is a white to off-white solid organic compound.[1] Its key
identifiers and physical properties are summarized below for easy reference.

Property Value Source
CAS Number 2905-67-1 [1]
Molecular Formula CsHeCl202 [1]
Molecular Weight 205.03 g/mol [1]
Appearance White to Off-White Solid [1]

3,5-Dichlorobenzoic Acid
Synonyms Methyl Ester; Benzoic acid, [11[2]

3,5-dichloro-, methyl ester
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Stability Profile

Methyl 3,5-dichlorobenzoate is considered stable under recommended storage conditions.[3]
No dangerous reactions have been reported under normal use.[4] However, it is important to
be aware of substances and conditions that can affect its stability.

Incompatible Materials

Contact with strong oxidizing agents should be avoided as they are incompatible with Methyl
3,5-dichlorobenzoate.[3][4]

Hazardous Decomposition

Under fire conditions, the compound can decompose to produce hazardous substances,
including carbon oxides and hydrogen chloride gas.[3]

Recommended Storage and Handling

Proper storage and handling are crucial for maintaining the stability and integrity of Methyl 3,5-
dichlorobenzoate.

Condition Recommendation Source
Temperature 2-8°C Refrigerator [1][5]

] Store in original, tightly closed
Container [4]

container.

) Store in a cool, dry, well-
Environment _ [6]
ventilated area.

Wash hands thoroughly after
) handling. Avoid contact with
Handling ] ) [416171
skin and eyes. Use with

adequate ventilation.

A solution of Methyl 3,5-dichlorobenzoate in methanol may be stored at ambient temperature
(>5 °C).[8]
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Methyl 3,5-dichlorobenzoate
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Figure 1: Recommended Storage and Handling of Methyl 3,5-dichlorobenzoate
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Figure 2: Postulated Primary Degradation Pathway
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Figure 3: General Workflow for a Forced Degradation Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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